trichloropyrimidine-2-carbonitrile
Overview
Description
Trichloropyrimidine-2-carbonitrile is a type of pyrimidine, which is an important aromatic N-heterocycle widely found in nature . Pyrimidines are present in many drugs and have various pharmaceutical applications .
Synthesis Analysis
The synthesis of this compound starts from 4,6-dichloro-2-(methylthio)pyrimidine . The process involves nucleophilic displacement of the 4,6-chlorine atoms by benzyloxide, followed by oxidation of the sulfide group to sulfone, its displacement by cyanide, and chlorination at the pyrimidine C5 position with NCS . The final product, 4,5,6-trichloropyrimidine-2-carbonitrile, is obtained in a moderate (30%) yield in a two-step procedure .Chemical Reactions Analysis
This compound is interesting due to its multiple reactive sites. It potentially offers rich chemistry via transition metal-catalysed coupling reactions or nucleophilic substitutions at the chlorine-substituted C4/6 carbons, as well as via modification of the C2 nitrile group .Mechanism of Action
The mechanism of action of pyrimidine-based anti-inflammatory agents, which could potentially include trichloropyrimidine-2-carbonitrile, is associated with the inhibition of PGE 2 generated by COX enzymes . They function by suppressing the activity of COX-1 and COX-2 enzymes and thus reduce the generation of PGE 2 .
Safety and Hazards
Trichloropyrimidine-2-carbonitrile can cause skin irritation and serious eye irritation. It may also cause respiratory irritation . It is recommended to avoid breathing its mist or vapors, and it should be handled only outdoors or in a well-ventilated area . In case of contact with skin or eyes, it is advised to wash with plenty of water .
Future Directions
Trichloropyrimidine-2-carbonitrile is interesting due to its multiple reactive sites and potentially offers rich chemistry . Future research could explore its potential applications in pharmaceuticals, given its potential anti-inflammatory effects . Additionally, the introduction of hydrophobic groups or a cationic side chain are expected to enhance affinity with the serotonin (5-HT) receptor sites .
properties
| { "Design of the Synthesis Pathway": "The synthesis of trichloropyrimidine-2-carbonitrile can be achieved through a multi-step reaction pathway starting from commercially available starting materials.", "Starting Materials": [ "2,4,6-trichloropyrimidine", "potassium cyanide", "sodium hydride", "dimethylformamide", "acetonitrile", "water" ], "Reaction": [ "Step 1: Dissolve 2,4,6-trichloropyrimidine in a mixture of dimethylformamide and acetonitrile.", "Step 2: Add sodium hydride to the reaction mixture to generate the corresponding pyrimidine anion.", "Step 3: Add potassium cyanide to the reaction mixture to form the cyano-substituted pyrimidine intermediate.", "Step 4: Quench the reaction with water and extract the product with a suitable organic solvent.", "Step 5: Purify the product by recrystallization or column chromatography." ] } | |
CAS RN |
278600-23-0 |
Molecular Formula |
C5Cl3N3 |
Molecular Weight |
208.4 |
Purity |
95 |
Origin of Product |
United States |
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